Cas no 91676-57-2 (3-(3,5-Di-tert-butyl-4-hydroxyphenyl)pentane-2,4-dione)

• Product name: 3-(3,5-Di-tert-butyl-4-hydroxyphenyl)pentane-2,4-dione
• CAS No: 91676-57-2
• MF: C₁₉H₂₈O₃
• MW: 304.424
• CID: 2845222
• PubChem ID: 20455525

3-(3,5-Di-tert-butyl-4-hydroxyphenyl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3',5'-di-t-butyl-4'-hydroxyphenyl)-2,4-pentanedione
• 91676-57-2
• 3-(3,5-Di-tert-butyl-4-hydroxyphenyl)pentane-2,4-dione
• SCHEMBL10793456
• ROVLHNQYAYCAGW-UHFFFAOYSA-N
• DTXSID20607393

• Inchi： InChI=1S/C19H28O3/c1-11(20)16(12(2)21)13-9-14(18(3,4)5)17(22)15(10-13)19(6,7)8/h9-10,16,22H,1-8H3
• InChI Key： ROVLHNQYAYCAGW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 304.20384475Da
• Monoisotopic Mass: 304.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.4Ų